Cas no 2228803-05-0 (1-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol)

• Product Name: 1-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol
• CAS No: 2228803-05-0
• MF: C₈H₁₅N₃OS
• MW: 201.28920006752
• CID: 6027818
• PubChem ID: 165782646
• Update Time: 2025-06-16

1-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol
• 2228803-05-0
• 1-amino-2-[2-(dimethylamino)-1,3-thiazol-5-yl]propan-2-ol
• EN300-1753867

• Inchi： 1S/C8H15N3OS/c1-8(12,5-9)6-4-10-7(13-6)11(2)3/h4,12H,5,9H2,1-3H3
• InChI Key： PNASNMRFPLFFNS-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(C)(CN)O)N(C)C

Computed Properties

• Exact Mass: 201.09358328g/mol
• Monoisotopic Mass: 201.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.6Ų

Additional information on 1-amino-2-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol

Introduction to 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol (CAS No. 2228803-05-0)

1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol, identified by the CAS number 2228803-05-0, is a complex organic compound with significant potential in various pharmaceutical and chemical applications. This compound belongs to the class of amines and thiazoles, which are known for their biological activities and versatile chemical properties. In this comprehensive introduction, we will delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.

Structural Characteristics: The molecular formula of 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol is C₉H₁₆N₃O_S. The molecule features a thiazole ring, an amino group, and a dimethylamino group attached to a propanol backbone. The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which imparts unique chemical and biological properties to the compound. The presence of multiple functional groups makes this molecule highly reactive and suitable for various chemical transformations.

Synthesis Methods: The synthesis of 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol can be achieved through several routes. One common method involves the reaction of 5-bromothiazole with an appropriate amine and alcohol in the presence of a base. Another approach involves the condensation of 5-thiazolecarbaldehyde with dimethylamine and subsequent reduction to form the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalysts derived from renewable resources or conducting reactions under mild conditions.

Biological Activities: 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol has been extensively studied for its biological activities. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the modulation of key signaling pathways involved in viral replication and immune response.

Clinical Applications: Given its promising biological activities, 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol is being explored for various clinical applications. Preclinical studies have shown that it can effectively reduce inflammation in animal models of arthritis and other inflammatory diseases. Furthermore, its antiviral properties make it a potential candidate for the development of new antiviral drugs. Clinical trials are currently underway to evaluate its safety and efficacy in human subjects.

Safety Considerations: While 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol shows great promise in various applications, it is important to consider its safety profile. Preclinical toxicology studies have indicated that the compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, thorough safety evaluations are necessary before it can be approved for widespread use.

Future Directions: The future of 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol looks promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and improve its bioavailability through novel drug delivery systems. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to enhance therapeutic outcomes.

In conclusion, 1-amino-2-(dimethylamino)-1,3-thiazol-5-ylpropan-2-ol (CAS No. 2228803-05-0) is a multifaceted compound with significant potential in pharmaceutical and chemical applications. Its unique structural features and diverse biological activities make it an exciting subject for further research and development.